3-Chloro-4-fluoro-5-(2-methylpropoxy)phenylboronic acid
Overview
Description
3-Chloro-4-fluoro-5-(2-methylpropoxy)phenylboronic acid (CAS Number: 1793003-51-6) is a boronic acid compound . It has a molecular weight of 246.47 . The IUPAC name for this compound is 3-chloro-4-fluoro-5-isobutoxyphenylboronic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13BClFO3/c1-6(2)5-16-9-4-7(11(14)15)3-8(12)10(9)13/h3-4,6,14-15H,5H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving this compound were not found in the search results, boronic acids are commonly used in Suzuki-Miyaura coupling reactions .Physical And Chemical Properties Analysis
The compound has a molecular weight of 246.47 g/mol . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Building Block in Organic Synthesis
“3-Chloro-4-fluoro-5-(2-methylpropoxy)phenylboronic acid” is a valuable building block in organic synthesis . It’s used in various chemical transformations, where the valuable boron moiety remains in the product .
Suzuki-Miyaura Coupling
This compound can be used in Suzuki-Miyaura coupling reactions . This is a type of palladium-catalyzed cross-coupling reaction, used to synthesize carbon-carbon bonds .
Protodeboronation
It can undergo protodeboronation, a process that involves the removal of the boron moiety . This is particularly useful when the boron group needs to be removed at the end of a sequence .
Asymmetric Addition Reactions
This compound can be used as a reactant for Rhodium (Rh)-catalyzed asymmetric addition reactions . These reactions are useful for creating chiral molecules in organic synthesis .
Oxidative Cross-Coupling Reactions
It can also participate in Palladium-catalyzed oxidative cross-coupling reactions . This is a powerful strategy for forming carbon-carbon bonds .
Anti-Markovnikov Hydromethylation of Alkenes
This compound can be used in the formal anti-Markovnikov hydromethylation of alkenes . This is a valuable but unknown transformation .
properties
IUPAC Name |
[3-chloro-4-fluoro-5-(2-methylpropoxy)phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BClFO3/c1-6(2)5-16-9-4-7(11(14)15)3-8(12)10(9)13/h3-4,6,14-15H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFJZOURFXZQHDI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1)Cl)F)OCC(C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BClFO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-fluoro-5-(2-methylpropoxy)phenylboronic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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